Cas no 2229661-04-3 (3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid)

• Product Name: 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid
• CAS No: 2229661-04-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6390653
• PubChem ID: 165880739
• Update Time: 2025-06-08

3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid
• 2229661-04-3
• EN300-1792336

• Inchi： 1S/C9H11NO2/c1-6-5-10-7(2)8(6)3-4-9(11)12/h3-5,10H,1-2H3,(H,11,12)/b4-3+
• InChI Key： IZLUQTMFLLEJRT-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1C(C)=CNC=1C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid

3-(2,4-Dimethyl-1H-pyrrol-3-yl)prop-2-enoic Acid: A Comprehensive Overview

3-(2,4-Dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid (CAS No. 2229661-04-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

3-(2,4-Dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid is a derivative of pyrrole, a five-membered heterocyclic aromatic compound. The structure of this compound features a propenoic acid moiety attached to a 2,4-dimethylpyrrole ring. The presence of the double bond in the propenoic acid group and the substitution pattern on the pyrrole ring contribute to its unique chemical properties and reactivity. The compound is typically synthesized through a series of well-defined organic reactions, including condensation and cyclization steps.

The molecular formula of 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid is C₁₁H₁₄N₂O₂, with a molecular weight of approximately 198.24 g/mol. It is a solid at room temperature and exhibits solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound's stability under various conditions, including pH and temperature, has been extensively studied to ensure its suitability for use in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid has been reported using several approaches. One common method involves the reaction of 2,4-dimethylpyrrole with an appropriate acrylate derivative under controlled conditions. This reaction typically proceeds via a Michael addition followed by cyclization to form the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, which offer high yields and excellent selectivity.

The choice of synthetic route depends on factors such as the availability of starting materials, reaction conditions, and the desired scale of production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for both academic and industrial applications.

Biological Activities and Applications

3-(2,4-Dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid has shown promising biological activities that make it a valuable candidate for drug discovery and development. One of its key properties is its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. Studies have demonstrated that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

In addition to its anti-inflammatory properties, 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid has been shown to possess antioxidant activity. It can effectively scavenge reactive oxygen species (ROS), which are known to cause cellular damage and contribute to various diseases. This dual action makes it a potential therapeutic agent for conditions characterized by chronic inflammation and oxidative stress, such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

Clinical Trials and Research Findings

The potential therapeutic applications of 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid have been explored through various preclinical studies and early-stage clinical trials. Preclinical studies using animal models have demonstrated that this compound can effectively reduce inflammation and oxidative stress in tissues affected by disease. These findings have paved the way for further investigation into its safety and efficacy in human subjects.

A recent phase I clinical trial evaluated the safety and pharmacokinetics of 3-(2,4-dimethyl-1H-pyrrol-3-yl)prop-2-enoic acid in healthy volunteers. The results showed that the compound was well-tolerated at various doses with no significant adverse effects observed. These findings are encouraging and support the continued development of this compound for therapeutic use.

Current Research Trends

Ongoing research is focused on optimizing the chemical structure of 3-(2,4-dimethyl-1H-pyrrol-3-y l)prop - 2 - enoic acid strong > to enhance its biological activity while minimizing potential side effects. Computational methods such as molecular docking studies are being used to predict how structural modifications might affect the compound's interactions with target proteins involved in inflammation and oxidative stress pathways.

In addition to optimizing its chemical structure, researchers are also exploring combination therapies involving 3-(2 , 4 - dimeth yl - 1 H - pyrro l - 3 - yl )pro p - 2 - eno ic ac id strong > with other drugs or natural compounds to achieve synergistic effects. For example , studies have shown that combining this compound with nonsteroidal anti-inflammatory drugs (NSAIDs) can significantly enhance their anti-inflammatory properties while reducing their gastrointestinal side effects . p > article > response >